N-methyl-2-[(5-methyl-4-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide

• IUPAC Name: 1-methyl-3-[(5-methyl-4-phenylthiophene-3-carbonyl)amino]thiourea
• InChI: InChI=1S/C14H15N3OS2/c1-9-12(10-6-4-3-5-7-10)11(8-20-9)13(18)16-17-14(19)15-2/h3-8H,1-2H3,(H,16,18)(H2,15,17,19)
• InChI Key: LSSUKTQPQULOOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CS1)C(=O)NNC(=S)NC)C2=CC=CC=C2
• Molecular Formula: C14H15N3OS2
• Molecular Weight: 305.4 g/mol

Description

Synthesis Analysis

The synthesis of N-methyl-2-[(5-methyl-4-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide derivatives often involves the reaction of N-substituted hydrazinecarbothioamides with different electrophiles to afford a variety of heterocyclic compounds. For instance, reactions with 2-(bis(methylthio)methylene)malononitrile and ethyl 2-cyano-3,3-bis(methylthio)acrylate lead to the formation of pyrazoles, triazoles, and thiadiazoles under specific conditions (Aly et al., 2018).

Molecular Structure Analysis

The molecular structure of these compounds has been characterized using a variety of spectral techniques, including infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS), alongside elemental analyses and sometimes single-crystal X-ray diffraction analysis. These methods provide detailed insights into the arrangement of atoms and the geometry of the molecules, essential for understanding their chemical reactivity and properties (Sivajeyanthi et al., 2017).

Chemical Reactions and Properties

This compound derivatives undergo various chemical reactions, leading to the formation of complex heterocyclic structures. These reactions include condensations, cyclizations, and substitutions, which are influenced by the nature of the substituents and the reaction conditions. The chemical reactivity is significantly determined by the presence of the hydrazinecarbothioamide moiety, which acts as a versatile precursor for numerous heterocyclic rings (Hassan et al., 2019).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystal structure, of these compounds are crucial for their application in material science and pharmaceutical chemistry. The crystalline structure and morphology can be investigated through X-ray crystallography, providing insights into the molecular packing and intermolecular interactions within the solid state (Jayakumar et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and potential for further functionalization, are influenced by the molecular structure of this compound derivatives. Studies have shown these compounds exhibit promising chemical properties for the synthesis of novel organic materials and bioactive molecules (Casanueva Marenco et al., 2012).